Cas no 5531-30-6 (1-cyclohexyl-2-methylpropan-2-ol)

• Product Name: 1-cyclohexyl-2-methylpropan-2-ol
• CAS No: 5531-30-6
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 376509
• PubChem ID: 138531
• Update Time: 2025-06-30

1-cyclohexyl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanol, a,a-dimethyl-
• 1-CYCLOHEXYL-2-METHYL-2-PROPANOL
• 1-cyclohexyl-2-methylpropan-2-ol
• 1,1-Dimethyl-2-cyclohexyl-aethanol
• 1-cyclohexyl-2-methyl-propan-2-ol
• 2-cyclohexyl-1,1-dimethyl ethanol
• Dimethyl-hexahydrobenzyl-carbinol
• NS00096277
• DTXSID90203861
• 5531-30-6
• SCHEMBL474900
• 2-(1-methyl-cyclohexyl)-2-propanol
• AKOS006272086
• EN300-1848890
• Dimethylhexahydrobenzylcarbinol
• FT-0724123

• Inchi： 1S/C10H20O/c1-10(2,11)8-9-6-4-3-5-7-9/h9,11H,3-8H2,1-2H3
• InChI Key： XRIXVTPYOOVPIX-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1CCCCC1

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.895
• Boiling Point: 205.9°Cat760mmHg
• Flash Point: 85.6°C
• Refractive Index: 1.459
• PSA: 20.23000
• LogP: 2.72770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-cyclohexyl-2-methylpropan-2-ol

1-Cyclohexyl-2-Methylpropan-2-Ol: A Comprehensive Overview

1-Cyclohexyl-2-methylpropan-2-ol, also known by its CAS number CAS No 5531-30-6, is a versatile organic compound with a wide range of applications in various industries. This compound, with the molecular formula C₁₁H₂₄O, is a secondary alcohol characterized by its unique structure, which includes a cyclohexyl group attached to a branched carbon chain. The compound's structure plays a crucial role in its chemical properties and reactivity, making it an essential component in numerous chemical processes.

The synthesis of 1-cyclohexyl-2-methylpropan-2-ol involves several methods, including the hydroxylation of alkenes and the reduction of ketones. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched forms of this compound, which are particularly valuable in pharmaceutical applications. For instance, researchers have utilized this compound as a chiral building block in the synthesis of complex natural products and bioactive molecules.

In terms of physical properties, 1-cyclohexyl-2-methylpropan-2-ol exhibits a melting point of approximately -40°C and a boiling point around 185°C. Its solubility in water is moderate, making it suitable for use in both aqueous and organic reaction media. The compound's stability under various conditions has been extensively studied, with recent findings indicating that it remains stable under normal storage conditions but can undergo oxidation or elimination reactions under specific acidic or basic conditions.

The applications of CAS No 5531-30-6 are diverse and span across multiple sectors. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various drugs, including anti-inflammatory agents and antibiotics. Its ability to act as a chiral auxiliary has further enhanced its utility in asymmetric synthesis. Additionally, this compound finds application in the fragrance industry as a precursor to various cyclic ketones and alcohols used in perfumery.

Recent studies have explored the use of 1-cyclohexyl-2-methylpropan-2-ol in sustainable chemical processes. For example, researchers have investigated its potential as a bio-based solvent for green chemistry applications. Its ability to dissolve a wide range of organic compounds while being biodegradable makes it an attractive alternative to traditional solvents. Furthermore, advancements in catalysis have enabled the efficient conversion of this compound into high-value products through catalytic hydrogenation and oxidation reactions.

In conclusion, CAS No 5531-30-6, or 1-cyclohexyl-2-methylpropan-2-Ol, is a multifaceted organic compound with significant contributions to various fields. Its unique structure, coupled with recent advancements in synthetic methodologies and applications, underscores its importance as a key player in modern chemistry. As research continues to uncover new potential uses for this compound, its role in driving innovation across industries is expected to grow further.